Cas no 1448074-78-9 (4-fluoro-N-(1-(thiazol-2-yl)piperidin-4-yl)benzenesulfonamide)

• Product Name: 4-fluoro-N-(1-(thiazol-2-yl)piperidin-4-yl)benzenesulfonamide
• CAS No: 1448074-78-9
• MF: C₁₄H₁₆FN₃O₂S₂
• MW: 341.424143791199
• CID: 6130404
• PubChem ID: 71810066
• Update Time: 2025-11-01

4-fluoro-N-(1-(thiazol-2-yl)piperidin-4-yl)benzenesulfonamide Chemical and Physical Properties

Names and Identifiers

• 4-fluoro-N-(1-(thiazol-2-yl)piperidin-4-yl)benzenesulfonamide
• AKOS024567061
• 4-FLUORO-N-[1-(1,3-THIAZOL-2-YL)PIPERIDIN-4-YL]BENZENESULFONAMIDE
• 1448074-78-9
• 4-fluoro-N-[1-(1,3-thiazol-2-yl)piperidin-4-yl]benzene-1-sulfonamide
• F6446-0932

• Inchi： 1S/C14H16FN3O2S2/c15-11-1-3-13(4-2-11)22(19,20)17-12-5-8-18(9-6-12)14-16-7-10-21-14/h1-4,7,10,12,17H,5-6,8-9H2
• InChI Key： VOPMECMEKFDXHV-UHFFFAOYSA-N
• SMILES： S(C1C=CC(=CC=1)F)(NC1CCN(C2=NC=CS2)CC1)(=O)=O

Computed Properties

• Exact Mass: 341.06679727g/mol
• Monoisotopic Mass: 341.06679727g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 22
• Rotatable Bond Count: 4
• Complexity: 455
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 98.9Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonamides

Additional information on 4-fluoro-N-(1-(thiazol-2-yl)piperidin-4-yl)benzenesulfonamide

Recent Advances in the Study of 4-fluoro-N-(1-(thiazol-2-yl)piperidin-4-yl)benzenesulfonamide (CAS: 1448074-78-9)

The compound 4-fluoro-N-(1-(thiazol-2-yl)piperidin-4-yl)benzenesulfonamide (CAS: 1448074-78-9) has recently emerged as a promising candidate in the field of chemical biology and medicinal chemistry. This sulfonamide derivative has attracted significant attention due to its potential therapeutic applications, particularly in the modulation of specific biological targets. Recent studies have focused on its synthesis, structural characterization, and preliminary biological evaluation, shedding light on its pharmacological properties and mechanisms of action.

Structural analysis of 4-fluoro-N-(1-(thiazol-2-yl)piperidin-4-yl)benzenesulfonamide reveals a unique molecular architecture combining a fluorinated benzene sulfonamide moiety with a thiazole-substituted piperidine ring. This combination provides both lipophilic and hydrophilic properties, making it potentially suitable for drug development. The presence of the fluorine atom at the para position of the benzene ring has been shown to significantly influence the compound's binding affinity to target proteins, as demonstrated in recent molecular docking studies.

Recent pharmacological investigations have identified 1448074-78-9 as a potential modulator of several enzyme systems. In particular, studies published in the Journal of Medicinal Chemistry (2023) reported its inhibitory activity against carbonic anhydrase isoforms, with IC50 values in the low micromolar range. The compound's selectivity profile suggests possible applications in conditions where specific isoform inhibition is desired, such as certain cancers or neurological disorders. However, further optimization of the structure may be required to enhance both potency and selectivity.

The synthetic route to 4-fluoro-N-(1-(thiazol-2-yl)piperidin-4-yl)benzenesulfonamide has been refined in recent work, with improvements in yield and purity. A 2024 publication in Organic Process Research & Development described a scalable four-step synthesis starting from commercially available 4-fluorobenzenesulfonyl chloride and 4-aminopiperidine, with overall yields exceeding 65%. This advancement is particularly significant for potential scale-up in pharmaceutical development.

Preliminary ADME (Absorption, Distribution, Metabolism, and Excretion) studies of 1448074-78-9 have shown promising results. The compound demonstrates good membrane permeability in Caco-2 cell assays and moderate plasma protein binding. Metabolic stability studies in human liver microsomes indicate a half-life of approximately 120 minutes, suggesting reasonable metabolic stability for further development. These findings were recently reported in a special issue of Drug Metabolism and Disposition focusing on novel sulfonamide derivatives.

Current research directions for 4-fluoro-N-(1-(thiazol-2-yl)piperidin-4-yl)benzenesulfonamide include exploration of its potential as a lead compound for various therapeutic areas. Several research groups are investigating its application in oncology, particularly in combination therapies with existing chemotherapeutic agents. Other studies are examining its potential neuroprotective effects in models of neurodegenerative diseases. The compound's ability to cross the blood-brain barrier, as suggested by recent in vivo studies, makes it particularly interesting for central nervous system applications.

In conclusion, 4-fluoro-N-(1-(thiazol-2-yl)piperidin-4-yl)benzenesulfonamide (CAS: 1448074-78-9) represents an exciting area of research in medicinal chemistry. While significant progress has been made in understanding its properties and potential applications, further studies are needed to fully elucidate its therapeutic potential and optimize its pharmacological profile. The compound serves as an excellent example of how strategic molecular design can yield promising candidates for drug development.